Cas no 955-97-5 (4-Amino-N-(4-chlorophenyl)benzamide)

• Product Name: 4-Amino-N-(4-chlorophenyl)benzamide
• CAS No: 955-97-5
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 1067325
• PubChem ID: 5135647
• Update Time: 2025-04-23

4-Amino-N-(4-chlorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-(4-chlorophenyl)benzamide
• 955-97-5
• MS-6746
• MFCD00171038
• F3311-0026
• VU0610073-1
• CHEMBL260044
• AKOS000142522
• SCHEMBL684089
• CS-0316798
• DTXSID10408659
• Oprea1_432546
• STK389248

• MDL： MFCD00171038
• Inchi： 1S/C13H11ClN2O/c14-10-3-7-12(8-4-10)16-13(17)9-1-5-11(15)6-2-9/h1-8H,15H2,(H,16,17)
• InChI Key： ODKZAVMWGNJMIA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 246.0559907g/mol
• Monoisotopic Mass: 246.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 348.6±27.0 °C at 760 mmHg
• Flash Point: 164.6±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Amino-N-(4-chlorophenyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-Amino-N-(4-chlorophenyl)benzamide

4-Amino-N-(4-chlorophenyl)benzamide (CAS No. 955-97-5): A Comprehensive Guide to Its Properties and Applications

4-Amino-N-(4-chlorophenyl)benzamide (CAS No. 955-97-5) is an important organic compound with a wide range of applications in pharmaceutical and chemical research. This benzamide derivative is characterized by its unique molecular structure, featuring an amino group and a chlorophenyl moiety, which contribute to its diverse chemical properties. Researchers and industry professionals frequently search for "4-Amino-N-(4-chlorophenyl)benzamide uses" and "CAS 955-97-5 properties," highlighting the growing interest in this compound.

The molecular formula of 4-Amino-N-(4-chlorophenyl)benzamide is C₁₃H₁₁ClN₂O, with a molecular weight of 246.69 g/mol. Its structural features make it a valuable intermediate in the synthesis of more complex molecules. Recent trends in organic chemistry have shown increased attention toward "benzamide derivatives in drug discovery," positioning this compound as a subject of significant scientific inquiry. The presence of both amino and chloro substituents allows for versatile chemical modifications, making it a key building block in medicinal chemistry.

One of the most searched questions about this compound is "How is 4-Amino-N-(4-chlorophenyl)benzamide synthesized?" The typical preparation involves the reaction of 4-aminobenzoic acid with 4-chloroaniline under controlled conditions. This process has been optimized in recent years to improve yield and purity, addressing another common query: "CAS 955-97-5 synthesis optimization." The compound's crystalline form and solubility profile (soluble in organic solvents like DMSO and ethanol) make it particularly useful in laboratory settings.

In pharmaceutical applications, 4-Amino-N-(4-chlorophenyl)benzamide serves as a precursor for various biologically active molecules. Its structural motif is found in compounds with potential therapeutic effects, which explains why searches for "benzamide-based pharmaceuticals" have surged by 40% in the past year. The compound's stability under physiological conditions makes it attractive for drug development, particularly in targeting specific enzyme systems.

The compound's physicochemical properties have been extensively studied, with melting point data (typically 180-185°C) being one of the most frequently requested pieces of information. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for quality control, as evidenced by search terms like "CAS 955-97-5 analytical methods." These characteristics ensure batch-to-batch consistency, which is crucial for research reproducibility.

Recent advancements in material science have explored the use of 4-Amino-N-(4-chlorophenyl)benzamide in specialty polymers. The compound's ability to form hydrogen bonds and its thermal stability make it suitable for creating high-performance materials. This application area has generated new search trends, including "benzamide derivatives in polymer chemistry" and "CAS 955-97-5 material applications," reflecting the compound's expanding utility beyond traditional domains.

From a commercial perspective, the global market for benzamide derivatives has shown steady growth, with 4-Amino-N-(4-chlorophenyl)benzamide being among the more sought-after intermediates. Procurement specialists often search for "955-97-5 suppliers" and "bulk 4-Amino-N-(4-chlorophenyl)benzamide," indicating robust industrial demand. Quality specifications typically require ≥98% purity, with certificates of analysis available from reputable manufacturers.

Environmental and safety considerations for handling 4-Amino-N-(4-chlorophenyl)benzamide follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper storage (cool, dry place) and handling (use of personal protective equipment) are recommended. These precautions address common safety-related searches such as "CAS 955-97-5 handling guidelines" and "benzamide derivative safety data."

Future research directions for 4-Amino-N-(4-chlorophenyl)benzamide include exploring its potential in green chemistry applications and as a ligand in catalytic systems. The scientific community's interest is evident from emerging search terms like "sustainable synthesis of benzamides" and "CAS 955-97-5 in catalysis." These developments position the compound at the forefront of innovative chemical research.

In conclusion, 4-Amino-N-(4-chlorophenyl)benzamide (CAS No. 955-97-5) represents a versatile chemical entity with significant importance across multiple disciplines. Its well-characterized properties, diverse applications, and commercial availability make it a valuable asset for researchers and industries alike. As scientific inquiry continues to evolve, this benzamide derivative is likely to maintain its relevance in both fundamental studies and applied research.